Cas no 2168016-50-8 (Cyclohexane, 1-ethynyl-4-fluoro-)

• Product Name: Cyclohexane, 1-ethynyl-4-fluoro-
• CAS No: 2168016-50-8
• MF: C₈H₁₁F
• MW: 126.171345949173
• CID: 5303044
• PubChem ID: 54011429
• Update Time: 2024-03-01

Cyclohexane, 1-ethynyl-4-fluoro- Chemical and Physical Properties

Names and Identifiers

• Cyclohexane, 1-ethynyl-4-fluoro-
• 1-ethynyl-4-fluoro-cyclohexane

• Inchi： 1S/C8H11F/c1-2-7-3-5-8(9)6-4-7/h1,7-8H,3-6H2
• InChI Key： TWVFLNSKOHXQPI-UHFFFAOYSA-N
• SMILES： C1(C#C)CCC(F)CC1

Computed Properties

• Exact Mass: 126.084478513g/mol
• Monoisotopic Mass: 126.084478513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 0Ų